Cas no 1601015-09-1 (1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1601015-09-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD28954149
• CID: 4607704
• PubChem ID: 110209356
• Update Time: 2025-06-08

1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxo-

• MDL： MFCD28954149
• Inchi： 1S/C10H13N3O3/c1-12-8(14)5-6(10(15)16)9(12)7-3-4-11-13(7)2/h3-4,6,9H,5H2,1-2H3,(H,15,16)
• InChI Key： VERQXVUMXLWEHF-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CC(C(O)=O)C1C1N(C)N=CC=1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 496.6±45.0 °C at 760 mmHg
• Flash Point: 254.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1601015-09-1)

In the realm of pharmaceutical and agrochemical research, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1601015-09-1) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its pyrrolidone and pyrazole moieties, exhibits versatile applications in drug discovery and material science. Its structural uniqueness, combining a carboxylic acid functional group with a 1-methyl-1H-pyrazole substituent, makes it a valuable intermediate for synthesizing bioactive molecules targeting inflammation, metabolic disorders, and neurological conditions.

The growing demand for pyrrolidine-based compounds in medicinal chemistry has propelled research into CAS 1601015-09-1. Recent studies highlight its role as a precursor for small-molecule inhibitors, particularly in modulating enzyme activity related to oxidative stress. Researchers are also exploring its potential in crop protection formulations, where its heterocyclic scaffold may enhance pesticidal efficacy while reducing environmental toxicity—a critical consideration in sustainable agriculture.

From a synthetic perspective, the 5-oxopyrrolidine-3-carboxylic acid core offers multiple sites for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in AI-driven drug design, where fragment-based approaches leverage such building blocks. Notably, the compound’s hydrogen-bonding capacity and planar geometry facilitate interactions with biological targets, a feature frequently queried in computational chemistry forums.

Analytical challenges surrounding 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid often involve its characterization via LC-MS and NMR spectroscopy, topics trending in analytical science communities. Its stability under physiological pH and compatibility with green chemistry protocols further elevate its industrial relevance. As regulatory agencies emphasize PFAS alternatives, this compound’s biodegradability profile positions it as a candidate for eco-friendly formulations.

Market intelligence indicates rising patent filings involving CAS 1601015-09-1, particularly in bioconjugation technologies and prodrug development. Its logP and solubility parameters—frequently searched keywords in ADMET studies—make it adaptable for both oral and topical delivery systems. Furthermore, collaborations between academia and manufacturers are optimizing its kilogram-scale synthesis to meet clinical trial demands.

In material science, the compound’s thermal stability (>200°C) and crystallinity have sparked investigations into polymeric additives for electronics. This intersects with the surge in flexible electronics research, where users often inquire about non-toxic dopants. Environmental impact assessments confirm its low bioaccumulation potential, addressing another hot topic in regulatory submissions.

Future directions for 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxylic acid include exploration in metal-organic frameworks (MOFs) for catalytic applications, and as a ligand in transition metal complexes—subjects dominating recent ACS journal searches. With its multifaceted utility and compliance with REACH guidelines, this compound exemplifies innovation at the intersection of chemistry and sustainability.